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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

CAS No.: 2342575-77-1

Cat. No.: B15557119

Get Quote

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-(9Z-hexadecenoyl)-

sn-glycero-3-phosphoethanolamine-d5 (17:0-16:1 PE-d5), a deuterated

phosphatidylethanolamine. It is intended for researchers, scientists, and drug development

professionals utilizing mass spectrometry-based lipidomics. This document details its primary

application as an internal standard, supplier information, and a representative experimental

protocol for its use in quantitative lipid analysis.

Introduction to 17:0-16:1 PE-d5
17:0-16:1 PE-d5 is a high-purity, synthetic, deuterated phospholipid. The presence of a five-

carbon deuterium chain (d5) in the ethanolamine headgroup makes it an ideal internal standard

for mass spectrometry (MS) applications. In lipidomics, a field dedicated to the large-scale

study of lipids in biological systems, accurate quantification of endogenous lipids is crucial.

Deuterated standards, such as 17:0-16:1 PE-d5, are chemically identical to their endogenous

counterparts but have a distinct mass. This allows for their differentiation in an MS analysis,

enabling precise quantification by correcting for variations in sample extraction, processing,

and instrument response.
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The primary application of 17:0-16:1 PE-d5 is as an internal standard for the quantification of

phosphatidylethanolamines (PEs) and other lipid species in complex biological samples like

plasma, tissues, and cells. It is often included in comprehensive internal standard mixtures to

facilitate broad lipid profiling.

Supplier and Product Information
The primary supplier of 17:0-16:1 PE-d5 is Avanti Research Lipids. For researchers outside of

the United States, distribution is handled exclusively by Merck KGaA (Sigma-Aldrich).[1]

Parameter Value

Product Name 17:0-16:1 PE-d5

Synonym(s)
1-heptadecanoyl-2-palmitoleoyl-sn-

glycero(d5)-3-phosphoethanolamine

Supplier Avanti Research Lipids

Catalog Number 856720L (also referenced as A85720)[1][2]

CAS Number 2342575-77-1[1][2][3]

Molecular Formula C₃₈H₆₉D₅NO₈P[2]

Molecular Weight 709.00 g/mol [2]

Purity >99%

Storage Temperature -20°C[1][2]

Experimental Protocols
The following is a representative protocol for the extraction and quantitative analysis of lipids

from human plasma using an internal standard mixture containing 17:0-16:1 PE-d5. This

protocol is based on established lipid extraction methods such as the Folch or Bligh and Dyer

methods.

Materials and Reagents
Human plasma samples
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Internal Standard Mixture (e.g., Avanti UltimateSPLASH™ ONE, containing 17:0-16:1 PE-
d5)

Chloroform (HPLC grade)

Methanol (HPLC grade)

Deionized water

Nitrogen gas supply

Glass centrifuge tubes

Autosampler vials with inserts

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Sample Preparation and Lipid Extraction
Thawing and Aliquoting: Thaw frozen plasma samples on ice. Once thawed, vortex briefly

and aliquot 10 µL of plasma into a clean glass centrifuge tube.

Addition of Internal Standard: Add a known amount (e.g., 10 µL) of the internal standard

mixture, which includes 17:0-16:1 PE-d5, to each plasma sample. The internal standard

mixture should be at a concentration that is within the linear range of the instrument's

detection.

Lipid Extraction (Folch Method):

Add 160 µL of ice-cold methanol to the plasma-internal standard mixture.

Add 320 µL of ice-cold chloroform.

Vortex the mixture thoroughly and incubate on ice for 20 minutes with occasional

vortexing.

Add 150 µL of deionized water to induce phase separation.

Vortex again and centrifuge at 2,000 x g for 5 minutes.
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Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur

pipette and transfer it to a new glass tube.

Drying and Reconstitution:

Dry the extracted lipid phase under a gentle stream of nitrogen gas.

Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of a solvent

compatible with the LC-MS system, such as a mixture of hexane and ethanol (97:3).

Transfer the reconstituted sample to an autosampler vial with an insert for analysis.

LC-MS/MS Analysis
Chromatographic Separation: Employ a reverse-phase C18 column for the separation of lipid

species. The mobile phases typically consist of an aqueous solution with a buffer (e.g.,

ammonium formate) and an organic solvent mixture (e.g., acetonitrile/isopropanol). A

gradient elution is used to resolve the different lipid classes.

Mass Spectrometry Detection: Operate the mass spectrometer in both positive and negative

ion modes to detect a broad range of lipid classes. Use a high-resolution mass spectrometer

for accurate mass measurements.

Quantification: Identify endogenous phosphatidylethanolamines and the 17:0-16:1 PE-d5
internal standard based on their specific precursor and fragment ions (m/z) and retention

times. The concentration of the endogenous lipids is calculated by comparing the peak area

of the endogenous lipid to the peak area of the corresponding internal standard.

Visualizations
General Lipidomics Workflow
The following diagram illustrates a typical workflow for a lipidomics experiment, from sample

collection to data analysis, highlighting the crucial step of adding the internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15557119/docs?utm_src=pdf-body#technical-guide-17-0-16-1-pe-d5-for-quantitative-lipidomics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Biological Sample
(Plasma, Tissue, Cells)

Add Internal Standard
(e.g., 17:0-16:1 PE-d5)

Lipid Extraction
(e.g., Folch Method)

Dry Down & Reconstitute

LC-MS/MS Analysis

Data Processing
(Peak Integration, Alignment)

Quantification
(Normalization to IS)

Statistical Analysis
& Biological Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for quantitative lipidomics analysis.
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Role of Internal Standard in Quantification
This diagram illustrates the logical relationship in how an internal standard is used for accurate

quantification in mass spectrometry.
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Caption: The principle of quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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